5-(2-chlorophenyl)-N-[4-(2-phenylvinyl)phenyl]-2-furamide

• Molecular Formula: C25H18ClNO2
• Molecular Weight: 399.9 g/mol
• IUPAC Name: 5-(2-chlorophenyl)-N-[4-[(E)-2-phenylethenyl]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C25H18ClNO2/c26-22-9-5-4-8-21(22)23-16-17-24(29-23)25(28)27-20-14-12-19(13-15-20)11-10-18-6-2-1-3-7-18/h1-17H,(H,27,28)/b11-10+
• InChI Key: AWPNDXJTHRPWPN-ZHACJKMWSA-N
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C2=CC=C(C=C2)NC(=O)C3=CC=C(O3)C4=CC=CC=C4Cl
• SMILES: C1=CC=C(C=C1)C=CC2=CC=C(C=C2)NC(=O)C3=CC=C(O3)C4=CC=CC=C4Cl

Description

5-(2-chlorophenyl)-N-[4-(2-phenylvinyl)phenyl]-2-furamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is also known as CCF or CCF2 and has been found to have several unique properties that make it a valuable tool in various research fields.

Mechanism of Action

The mechanism of action of CCF involves its ability to bind to specific proteins or enzymes, thereby altering their activity. This compound has been found to bind to a variety of proteins and enzymes, including G protein-coupled receptors, kinases, and phosphatases.
Biochemical and Physiological Effects
CCF has been found to have several biochemical and physiological effects, including the inhibition of protein-protein interactions and the modulation of cellular signaling pathways. This compound has also been found to have anti-inflammatory properties and has been studied for its potential use in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CCF in lab experiments is its ability to selectively bind to specific proteins or enzymes, allowing for the study of specific biological processes. However, one limitation of using CCF is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for the use of CCF in scientific research. One potential direction is the development of new biosensors that use CCF as a detection tool. Additionally, CCF may be studied further for its potential use in the treatment of various diseases, including cancer and inflammatory disorders. Finally, the use of CCF in the study of cellular signaling pathways may lead to the development of new drugs that target specific signaling pathways.

Synthesis Methods

The synthesis of CCF involves the reaction of 2-chlorobenzonitrile with 4-(2-phenylvinyl)phenylboronic acid in the presence of a palladium catalyst. This reaction produces the intermediate compound, which is then reacted with furfurylamine to produce CCF.

Scientific Research Applications

CCF has been used in various scientific research applications, including the study of protein-protein interactions, receptor-ligand binding, and enzyme activity. This compound has also been used in the development of biosensors and in the study of cellular signaling pathways.